Cas no 303985-21-9 (1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE])

• Product Name: 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE]
• CAS No: 303985-21-9
• MF: C₂₁H₁₄Cl₃N₃O
• MW: 430.714361667633
• CID: 5269910
• Update Time: 2025-06-16

1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE] Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE]
• (3E)-3-[2-(2-chlorophenyl)hydrazin-1-ylidene]-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C21H14Cl3N3O/c22-15-10-9-13(11-17(15)24)12-27-19-8-4-1-5-14(19)20(21(27)28)26-25-18-7-3-2-6-16(18)23/h1-11,25H,12H2
• InChI Key： JIXACJSDUOSTKW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C(Cl)=C2)C2=C(C=CC=C2)C(=NNC2=CC=CC=C2Cl)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE]

Comprehensive Analysis of 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE] (CAS No. 303985-21-9)

The compound 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE], identified by its CAS number 303985-21-9, is a specialized organic molecule with a unique structural framework. This indole derivative has garnered attention in recent years due to its potential applications in pharmaceutical research and material science. The molecule features a dichlorobenzyl group attached to an indole-2,3-dione core, further modified by a hydrazone linkage with a 2-chlorophenyl substituent. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

In the context of current scientific trends, 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE derivatives are being investigated for their potential role in targeted therapies. The presence of multiple chlorine atoms in its structure enhances its lipophilicity, which could influence its pharmacokinetic properties. Researchers are particularly interested in how such compounds interact with biological systems, given the growing demand for precision medicine solutions. The hydrazone moiety, in particular, has been associated with various biological activities in recent literature, making this compound relevant to contemporary drug discovery efforts.

The synthesis of CAS 303985-21-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure the proper formation of the hydrazone bond. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound's purity and structural integrity. These analytical methods align with current Good Manufacturing Practice (cGMP) standards, which are frequently searched topics in pharmaceutical chemistry forums and databases.

From a materials science perspective, the conjugated system present in 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE] suggests potential applications in organic electronics. The compound's ability to undergo redox reactions and form stable radicals could make it interesting for developing new organic semiconductors, a hot topic in sustainable technology research. This aligns with growing interest in eco-friendly alternatives to conventional electronic materials.

Stability studies of 303985-21-9 indicate that proper storage conditions are essential for maintaining its chemical integrity. The compound should be protected from light and moisture, stored at controlled temperatures, and handled under inert atmospheres when necessary. These storage considerations are common concerns among laboratory professionals, as evidenced by frequent searches for "chemical storage best practices" and "compound stability protocols" in scientific search engines.

The safety profile of 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE] requires standard laboratory precautions. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. This aligns with increasing workplace safety awareness in research environments, a topic that generates significant online discussion among chemistry professionals.

Recent patent literature reveals growing interest in indole-2,3-dione derivatives for various applications, positioning CAS 303985-21-9 as a potentially valuable intermediate. The pharmaceutical industry's focus on heterocyclic compounds as privileged structures in drug design makes this compound particularly noteworthy. Database analytics show rising searches for "indole derivatives in drug discovery" and "chlorinated pharmaceutical intermediates," indicating strong market interest in such specialized chemicals.

Environmental considerations for 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE] include proper disposal methods to prevent ecosystem contamination. The presence of chlorine atoms necessitates adherence to environmental regulations regarding halogenated organic compounds. This reflects broader concerns about green chemistry practices, a subject that consistently ranks high in scientific search queries and conference discussions.

Future research directions for 303985-21-9 may explore its potential as a scaffold for developing new molecular entities. The compound's structural features offer multiple sites for chemical modification, making it versatile for medicinal chemistry applications. This aligns with current trends in fragment-based drug design and combinatorial chemistry, topics that frequently appear in recent chemical literature and grant proposals.

In conclusion, 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(2-CHLOROPHENYL)HYDRAZONE] represents an interesting case study in specialized chemical research. Its unique structure, potential applications, and relevance to current scientific trends make it a compound worth monitoring in both academic and industrial settings. As research into heterocyclic compounds continues to expand, this molecule may find new applications that leverage its distinctive chemical properties.